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Compound of Interest

Compound Name: Diazinon-13C4

Cat. No.: B1160579

Core Identity & Chemical Structure

Diazinon-13C4 is a stable isotope-labeled derivative of the organophosphate insecticide
Diazinon.[1] It serves as a highly specific internal standard (IS) for mass spectrometry-based

residue analysis, correcting for matrix effects, extraction inefficiencies, and ionization
suppression.

Chemical Identifiers
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Parameter Technical Specification

Chemical Name Diazinon-13C4

0,0-Di(ethyl-1,2-13C2) O-(2-isopropyl-6-

IUPAC Name
methylpyrimidin-4-yl) phosphorothioate
CAS Number 2724513-33-9
Parent CAS 333-41-5 (Unlabeled Diazinon)
Molecular Formula C813C4H21N203PS
Exact Mass 308.1145 Da
Molecular Weight 308.32 g/mol (approx. +4 Da shift from native)
Appearance Colorless to pale yellow oil
Solubility Soluble in methanol, acetonitrile, acetone; low

solubility in water

Structural Characterization

The 13C4 labeling is located on the two ethyl chains of the phosphorodithioate moiety.
Specifically, all four carbons within the two ethoxy groups are replaced with Carbon-13
isotopes.

Figure 1: Chemical Structure & Labeling Position The following diagram illustrates the
Diazinon-13C4 structure, highlighting the labeled ethyl groups (red) versus the unlabeled
pyrimidine ring (blue).

Pyrimidine Ring

(2-iPr-6-Me)

Figure 1: Diazinon-13C4 Structure. Red nodes indicate the 13C4 stable isotope labeling on the diethyl moiety.
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Analytical Validation & Mechanism

The utility of Diazinon-13C4 relies on the principle of Isotope Dilution Mass Spectrometry
(IDMS). Because the physicochemical properties (retention time, pKa, extraction efficiency) of
the 13C-labeled analog are virtually identical to the native analyte, it provides a self-validating
correction factor for every sample.

Mass Spectrometry Fragmentation (LC-MS/MS)

In electrospray ionization (ESI+), Diazinon undergoes a characteristic fragmentation where the
phospho-ester bond is cleaved.

e Precursor lon Shift: The labeling on the ethyl groups shifts the precursor mass by +4 Da (309
vs. 305).

e Product lon Specificity (Critical Note): The primary fragment ion for Diazinon is the
pyrimidinyl cation (m/z 169). Because the 13C labels are located on the leaving phosphate
group, the primary daughter ion for Diazinon-13C4 is also m/z 169 (unlabeled).

o Selectivity: Selectivity is achieved via the Quadrupole 1 (Q1) filter, which distinguishes the
parent masses (309 vs. 305) before fragmentation.

MRM Transition Table

. Precursor Product Collision
Compound Polarity Note
(Q1) (Q3) Energy (eV)

Diazinon o

) ESI (+) 305.1 169.1 25 Quantifier
(Native)
Diazinon -

] ESI (+) 305.1 153.1 35 Qualifier
(Native)
Diazinon- Internal

ESI (+) 309.1 169.1 25

13C4 Standard
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Experimental Protocol: QUEChERS Extraction &
Analysis

This protocol outlines a validated workflow for quantifying Diazinon in agricultural matrices
using Diazinon-13C4.

Reagents & Standards

o Stock Solution: Dissolve 1 mg Diazinon-13C4 in 10 mL Acetone to make a 100 pg/mL stock.
Store at -20°C.

e Working IS Solution: Dilute stock with Acetonitrile to 1 pg/mL.

o Extraction Buffer: Citrate-buffered QUEChERS salts (MgSO4, NaCl, Sodium Citrate).

Step-by-Step Methodology

o Sample Homogenization: Weigh 10.0 g of homogenized sample (e.g., fruit/vegetable) into a
50 mL centrifuge tube.

 |S Addition (Critical): Add 100 pL of Working IS Solution (1 pg/mL) directly to the sample
matrix. Vortex for 30 seconds. This ensures the IS experiences the same extraction
conditions as the analyte.

o Extraction: Add 10 mL Acetonitrile. Shake vigorously for 1 minute.

o Salting Out: Add QUEChERS salts. Shake immediately for 1 minute. Centrifuge at 3000 x g
for 5 minutes.

e Clean-up (dSPE): Transfer 1 mL of supernatant to a dSPE tube (PSA/C18/MgS04). Vortex
and centrifuge.[2]

Analysis: Inject 5 L into the LC-MS/MS system.

Analytical Workflow Diagram

The following flowchart visualizes the logic flow from sample preparation to data validation.
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Figure 2: Analytical Workflow using Diazinon-13C4 as Internal Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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